propyl 4-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate

• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: propyl 4-[[1-(4-methylphenyl)-1,2,4-triazole-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H20N4O3/c1-3-12-27-20(26)15-6-8-16(9-7-15)22-19(25)18-21-13-24(23-18)17-10-4-14(2)5-11-17/h4-11,13H,3,12H2,1-2H3,(H,22,25)
• InChI Key: MJVJSJXZKYBMKK-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)C

Description

Propyl 4-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PMTBC and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of PMTBC is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of essential cellular components. This compound has been shown to inhibit the activity of chitin synthase, which is essential for the formation of the fungal cell wall. PMTBC has also been found to inhibit the activity of DNA topoisomerase, which is involved in DNA replication and transcription.
Biochemical and Physiological Effects:
PMTBC has been shown to have various biochemical and physiological effects. This compound has been found to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus. PMTBC has also been shown to exhibit antibacterial activity against Staphylococcus aureus and Escherichia coli. In addition, PMTBC has been found to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

PMTBC has several advantages for lab experiments, including its high solubility in water and its stability under various conditions. However, this compound has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of PMTBC, including the development of more efficient synthesis methods, the investigation of its potential applications in drug discovery and development, and the exploration of its mechanism of action. Further studies are also needed to determine the safety and efficacy of this compound in various applications. Additionally, the potential use of PMTBC as a diagnostic tool for various diseases should be explored.

Synthesis Methods

PMTBC can be synthesized using different methods, including the reaction of 4-methylbenzoyl chloride with 1H-1,2,4-triazole-3-carboxylic acid, followed by the reaction of the resulting product with propylamine. Another method involves the reaction of 4-methylbenzoyl chloride with 1H-1,2,4-triazole-3-carboxamide, followed by the reaction of the resulting product with propylamine. Both methods result in the formation of PMTBC as a white solid.

Scientific Research Applications

PMTBC has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit antifungal, antibacterial, and antitumor activities. PMTBC has also been found to inhibit the growth of cancer cells and induce apoptosis.